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Compound of Interest

Compound Name: Styphnic acid

Cat. No.: B3031882 Get Quote

For Immediate Reference: Essential Safety and Operational Protocols for Styphnic Acid

Styphnic acid (2,4,6-trinitro-1,3-benzenediol) is a highly energetic and toxic compound

requiring stringent safety measures in a laboratory setting. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to ensure

the well-being of researchers, scientists, and drug development professionals. Adherence to

these protocols is critical to mitigate the inherent risks associated with this chemical.

Core Hazards and Required Personal Protective
Equipment (PPE)
Styphnic acid presents a significant explosion hazard and is sensitive to shock, friction, and

heat.[1][2] It is also classified as harmful if swallowed, in contact with skin, or inhaled.[2]

Therefore, a comprehensive PPE strategy is mandatory.

Minimum PPE Requirements:

Eye/Face Protection: Tightly fitting safety goggles with side-shields are essential.[3] For

operations with a higher risk of splashing or explosion, a full face shield worn over safety

glasses is required.[4]

Skin Protection: Fire/flame resistant and impervious clothing, such as a Nomex lab coat,

must be worn.[3][5] Chemical-resistant gloves (e.g., nitrile, minimum 4mil thickness) are
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mandatory. For tasks with a higher potential for skin contact, double gloving or using heavy-

duty gloves is recommended.[6]

Respiratory Protection: Work must be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.[6] If exposure limits are likely to be exceeded, a full-face

respirator with appropriate cartridges should be used.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for styphnic acid.

Property Value Source(s)

Chemical Formula C₆H₃N₃O₈ [7]

Molar Mass 245.11 g/mol [7]

Appearance Yellow, hexagonal crystals [7]

Melting Point 180 °C (356 °F; 453 K) [7]

Boiling Point
Decomposes upon rapid

heating
[7]

Density 1.829 g/cm³ [7]

Occupational Exposure Limits

(PEL, TLV)
Not established [3][8]

Operational Plans: From Handling to Disposal
A systematic approach to handling and disposing of styphnic acid is crucial for laboratory

safety.

General Handling Procedures
Work Area: All work with styphnic acid must be conducted in a designated area, such as a

chemical fume hood, with a blast shield in place.[4][9] The work area should be kept clean

and free of clutter.[5]
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Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]

Use non-sparking tools and ensure all equipment is properly grounded and bonded to

prevent static discharge.[3]

Handling Precautions: Avoid grinding, shock, and friction.[3] Do not handle styphnic acid
when working alone.[5] It is often shipped and stored wetted with water to reduce its

explosive sensitivity; do not allow it to dry out unless required by a specific protocol, and

even then, only in small quantities.[10]

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

oxidizing agents and bases.[3] The storage container should be tightly closed.[3]

Experimental Protocol: Purification of Styphnic Acid by
Recrystallization
This protocol outlines a standard procedure for purifying styphnic acid, a common laboratory

task that requires meticulous attention to safety.

Materials:

Crude styphnic acid

Distilled water (or other suitable solvent determined by solubility tests)

Erlenmeyer flasks

Hot plate with magnetic stirring capabilities

Buchner funnel and filter flask

Filter paper

Glass stirring rod

Ice bath

Procedure:
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Preparation: Don all required PPE and set up the experiment in a chemical fume hood with a

blast shield. Ensure all glassware is clean and free of contaminants.

Dissolution: Place a small, precisely weighed amount of crude styphnic acid into an

Erlenmeyer flask. Add a minimal amount of distilled water. Gently heat the mixture on a hot

plate with stirring until the styphnic acid fully dissolves. Add more solvent in small

increments only if necessary to achieve dissolution.

Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration

to remove them. This step should be done quickly to prevent premature crystallization.

Cooling and Crystallization: Remove the flask from the heat source and allow it to cool slowly

to room temperature. Do not disturb the solution during this phase to promote the formation

of large, pure crystals.[11] Once at room temperature, place the flask in an ice bath to

maximize crystal formation.[11]

Crystal Collection: Collect the purified crystals by vacuum filtration using a Buchner funnel

and filter flask.[11]

Washing: Wash the crystals with a small amount of ice-cold distilled water to remove any

remaining soluble impurities.

Drying: Carefully transfer the crystals to a watch glass and allow them to air-dry in a

designated, safe location. Do not use an oven, as this can lead to explosive decomposition.

Characterization: Once dry, determine the melting point of the purified styphnic acid to

assess its purity.

Disposal Plan
Styphnic acid and any materials contaminated with it are considered hazardous waste and

must be disposed of accordingly.

Waste Collection: Collect all styphnic acid waste, including contaminated filter paper and

gloves, in a designated, labeled hazardous waste container.[9]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3031882?utm_src=pdf-body
https://www.benchchem.com/product/b3031882?utm_src=pdf-body
https://www.labxchange.org/library/items/lb:LabXchange:80f9f0b5:html:1
https://www.labxchange.org/library/items/lb:LabXchange:80f9f0b5:html:1
https://www.labxchange.org/library/items/lb:LabXchange:80f9f0b5:html:1
https://www.benchchem.com/product/b3031882?utm_src=pdf-body
https://www.benchchem.com/product/b3031882?utm_src=pdf-body
https://www.benchchem.com/product/b3031882?utm_src=pdf-body
https://ehs.umich.edu/wp-content/uploads/2016/02/Explosives.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3031882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Neutralization: Due to its explosive nature, styphnic acid should not be incinerated.[6]

Chemical neutralization is the preferred method of disposal. This should be performed by

trained personnel following established institutional and regulatory guidelines. One method

involves dilution followed by chemical treatment.[6]

Contact EHS: Always consult with your institution's Environmental Health and Safety (EHS)

office for specific disposal procedures.

Emergency Response Workflow
The following diagram outlines the logical workflow for responding to a styphnic acid spill.
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Styphnic Acid Spill Response Workflow

Spill Occurs

Evacuate Immediate Area & Alert Others

Assess Spill Size & Hazards

Small Spill (<1g) & Controllable?

Large Spill (>1g) or Uncontrollable

No

Don Appropriate PPE

Yes

Call EHS/Emergency Response

Contain Spill with Inert Absorbent (e.g., sand)

Keep Material Wet

Collect Spill Using Non-Sparking Tools

Decontaminate Area

Dispose of as Hazardous Waste

Incident Reported & Area Secured

Click to download full resolution via product page

Caption: Workflow for responding to a styphnic acid spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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